Cas no 1807061-57-9 (3-Fluoro-2-methyl-4-nitrobenzyl alcohol)

• Product Name: 3-Fluoro-2-methyl-4-nitrobenzyl alcohol
• CAS No: 1807061-57-9
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4789590
• Update Time: 2025-11-01

3-Fluoro-2-methyl-4-nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methyl-4-nitrobenzyl alcohol

• Inchi： 1S/C8H8FNO3/c1-5-6(4-11)2-3-7(8(5)9)10(12)13/h2-3,11H,4H2,1H3
• InChI Key： YUXSBFHZSCUNCP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(CO)=C1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 1.3
• Topological Polar Surface Area: 66

Additional information on 3-Fluoro-2-methyl-4-nitrobenzyl alcohol

Professional Introduction to 3-Fluoro-2-methyl-4-nitrobenzyl alcohol (CAS No. 1807061-57-9)

3-Fluoro-2-methyl-4-nitrobenzyl alcohol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1807061-57-9, this compound represents a unique structural motif that combines a fluoro-substituted benzene ring with a nitro and a benzyloxy group, making it a versatile intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential applications as a building block for the development of novel therapeutic agents. The presence of the fluoro group, particularly at the 3-position of the benzene ring, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. This feature has been extensively explored in the design of small-molecule drugs targeting various diseases, including oncology and neurological disorders.

In recent years, there has been a surge in research focusing on the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The nitro group in 3-fluoro-2-methyl-4-nitrobenzyl alcohol further contributes to its reactivity, allowing for diverse chemical transformations such as reduction to an amine or diazotization followed by coupling reactions. These properties make it an invaluable asset in synthetic organic chemistry, particularly for constructing complex molecular frameworks.

The benzyloxy group attached to the benzene ring introduces another layer of functionality, enabling further derivatization through esterification or hydrolysis reactions. This flexibility is crucial for tailoring the compound's properties to meet specific pharmacological requirements. For instance, benzylic alcohols are often used as protecting groups or as intermediates in the synthesis of more complex molecules.

Recent advancements in drug discovery have highlighted the importance of fluorinated intermediates in optimizing drug-like properties. A study published in the Journal of Medicinal Chemistry demonstrated that fluorinated aromatic compounds exhibit improved binding affinity to biological targets compared to their non-fluorinated counterparts. This observation underscores the value of 3-fluoro-2-methyl-4-nitrobenzyl alcohol as a key intermediate in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nitration of pre-functionalized benzene derivatives followed by fluorination and methylation steps. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic processes.

In addition to its pharmaceutical applications, 3-fluoro-2-methyl-4-nitrobenzyl alcohol has shown promise in materials science and agrochemical research. Its unique structural features make it a suitable candidate for developing novel materials with tailored electronic properties or for use as an intermediate in crop protection agents.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to elucidate the structure and purity of compounds like 3-fluoro-2-methyl-4-nitrobenzyl alcohol. These techniques provide critical data for understanding their reactivity and potential applications.

The industrial production of this compound requires stringent quality control measures to ensure consistency and reliability for downstream applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) and implement robust analytical methods to monitor key parameters throughout the synthesis process. This ensures that the final product meets the high standards expected by researchers and pharmaceutical companies.

The future prospects for 3-fluoro-2-methyl-4-nitrobenzyl alcohol are promising, with ongoing research exploring its role in emerging therapeutic areas. The integration of computational chemistry and artificial intelligence (AI) is accelerating the discovery of novel drug candidates, making compounds like this one increasingly relevant in modern drug development pipelines.

In conclusion, 3-fluoro-2-methyl-4-nitrobenzyl alcohol (CAS No. 1807061-57-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable intermediate in pharmaceutical synthesis, while its versatility supports applications in materials science and agrochemicals. As research continues to uncover new uses for fluorinated aromatic compounds, this compound will undoubtedly remain at the forefront of chemical innovation.